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Compound of Interest

Compound Name: Diisobutyl adipate

Cat. No.: B7801839 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet comprehensive overview of the fundamental

molecular properties of diisobutyl adipate, a diester of adipic acid and isobutyl alcohol. Widely

utilized as a plasticizer, emollient, and solvent in various industrial and pharmaceutical

applications, a clear understanding of its chemical identity is paramount.[1][2] This document

summarizes its key molecular data in a structured format.

Core Molecular Data
The fundamental chemical identifiers for diisobutyl adipate are presented below. This data is

essential for accurate chemical analysis, formulation, and experimental design.
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Property Value Source

Molecular Formula C₁₄H₂₆O₄ [3][4][5]

Molecular Weight 258.35 g/mol

IUPAC Name
bis(2-methylpropyl)

hexanedioate

Canonical SMILES
CC(C)COC(=O)CCCCC(=O)O

CC(C)C

InChI Key
RDOFJDLLWVCMRU-

UHFFFAOYSA-N

Logical Relationship of Molecular Properties
The relationship between the common name, chemical formula, and molecular weight of a

compound is a foundational concept in chemistry. The following diagram illustrates this logical

flow for diisobutyl adipate.
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Figure 1. Relationship between chemical name, formula, and molecular weight.
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Experimental Protocols
The determination of the molecular weight and formula of a compound like diisobutyl adipate
relies on standard analytical chemistry techniques. While specific experimental records for this

compound are extensive, the general methodologies are as follows:

1. Mass Spectrometry for Molecular Weight and Formula Determination:

Objective: To determine the exact mass of the molecule and its fragmentation pattern to

confirm the molecular formula.

Methodology:

A dilute solution of diisobutyl adipate in a volatile organic solvent (e.g., methanol or

acetonitrile) is prepared.

The sample is introduced into a mass spectrometer, typically using an ionization technique

such as Electrospray Ionization (ESI) or Gas Chromatography-Mass Spectrometry (GC-

MS).

For GC-MS, the sample is first vaporized and separated on a GC column before entering

the mass spectrometer.

The instrument measures the mass-to-charge ratio (m/z) of the resulting ions.

High-resolution mass spectrometry (HRMS) can provide a highly accurate mass

measurement (e.g., 258.18310931 Da), which allows for the unambiguous determination

of the elemental composition (C₁₄H₂₆O₄).

2. Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation:

Objective: To confirm the connectivity of atoms within the molecule, thus verifying the

structure implied by the molecular formula.

Methodology:

A small amount of purified diisobutyl adipate is dissolved in a deuterated solvent (e.g.,

CDCl₃).
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The sample is placed in a strong magnetic field within an NMR spectrometer.

¹H NMR and ¹³C NMR spectra are acquired.

The chemical shifts, integration of signals, and coupling patterns in the ¹H NMR spectrum,

along with the number of signals in the ¹³C NMR spectrum, are analyzed to confirm the

presence of the isobutyl and adipate moieties and their ester linkage.

These well-established techniques provide the foundational data presented in this guide,

ensuring accuracy and reliability for research and development applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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